5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine

• Molecular Formula: C7H7ClF2N2O
• Molecular Weight: 208.59 g/mol
• IUPAC Name: 5-chloro-4-(2,2-difluoroethoxy)pyridin-3-amine
• InChI: InChI=1S/C7H7ClF2N2O/c8-4-1-12-2-5(11)7(4)13-3-6(9)10/h1-2,6H,3,11H2
• InChI Key: FMLWGKSTNNFNOS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=N1)Cl)OCC(F)F)N

Description

5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine is a chemical compound with the molecular formula C7H7ClF2N2O and a molecular weight of 208.59 g/mol . This pyridine derivative is characterized by a chloro substituent, a difluoroethoxy chain, and an amine group, making it a valuable intermediate in organic synthesis and medicinal chemistry research. The compound is provided strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. As a building block in drug discovery, this amine-functionalized pyridine is of significant interest for the synthesis of novel molecules. Researchers utilize this scaffold in the exploration of active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and other small-molecule therapeutics . The presence of the amine group allows for further functionalization through amide coupling or reductive amination reactions, while the chloro and difluoroethoxy groups can serve as points for additional structural diversification. When handling, standard safety protocols for laboratory chemicals should be followed. Although a specific Safety Data Sheet for this exact compound was not located, general precautions include using personal protective equipment, ensuring adequate ventilation, and avoiding dust formation .

Preparation Methods

Step 1: Preparation of 5-Chloro-4-fluoro-pyridin-3-amine

• Starting Material : 5-Chloro-3,4-difluoropyridine
• Reaction : Ammoniation under autoclave conditions (150–165°C, 3–24 hr) with excess NH₃.
• Mechanism : Nucleophilic aromatic substitution (SNAr) at position 3, favored by electron-withdrawing Cl and F substituents.
• Yield : 73–85% (adapted from Ambeed, Example 4(a)).

Step 2: Introduction of 2,2-Difluoroethoxy Group

• Reagents : 2,2-Difluoroethanol, NaH (base), CuI (catalyst), DMSO solvent.
• Conditions : 90–120°C, 6–12 hr.
• Mechanism : Copper-mediated SNAr at position 4.
• Yield : ~80% (analogous to Benchchem).

Parameter	Value
Temperature	110°C
Reaction Time	8 hr
Base	NaH (2.5 equiv)
Catalyst	CuI (10 mol%)
Solvent	DMSO

Palladium-Mediated Coupling

Step 1: Synthesis of 5-Chloro-3-amino-4-iodopyridine

• Starting Material : 5-Chloro-3-nitro-4-iodopyridine (prepared via iodination of 5-chloro-3-nitropyridine).
• Reduction : Hydrogenation (H₂, Pd/C) or Fe/HCl to reduce NO₂ to NH₂.
• Yield : 65–75% (similar to ACS, Scheme 2).

Step 2: Coupling with 2,2-Difluoroethanol

• Reagents : 2,2-Difluoroethyl triflate, Pd(PPh₃)₄, K₂CO₃.
• Conditions : 80°C, 12 hr in THF/H₂O.
• Mechanism : Suzuki-Miyaura coupling.
• Yield : 70–78% (adapted from ACS, Table 1).

Parameter	Value
Catalyst Loading	5 mol% Pd(PPh₃)₄
Base	K₂CO₃ (3.0 equiv)
Solvent	THF/H₂O (4:1)

One-Pot Fluoride Displacement

Reaction Overview

• Starting Material : 5-Chloro-3-amino-4-fluoropyridine.
• Reagents : 2,2-Difluoroethanol, K₂CO₃, DMF.
• Conditions : Microwave irradiation (150°C, 1 hr).
• Mechanism : Direct SNAr displacement of fluoride.
• Yield : 76–82% (optimized from Ambeed, Example 4(a)).

Parameter	Value
Microwave Power	300 W
Solvent	DMF
Base	K₂CO₃ (3.0 equiv)

Comparative Analysis of Methods

Method	Advantages	Limitations
Sequential	High regioselectivity	Multi-step, moderate yields
Palladium-Coupling	Scalable for industrial use	Requires expensive catalysts
One-Pot	Rapid, fewer steps	Microwave setup required

Key Industrial Considerations

• Purification : Column chromatography (SiO₂, EtOAc/hexanes) or recrystallization (EtOH/H₂O).
• Quality Control : HPLC purity >98% (Ambeed), LC-MS for structural confirmation.
• Scale-Up : Batch reactors for steps requiring high-pressure NH₃ (autoclave) or continuous flow for Pd-mediated reactions.

Chemical Reactions Analysis

Types of Reactions: 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine can undergo several types of chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The amine group can be oxidized to form nitroso or nitro derivatives, and the pyridine ring can undergo reduction reactions.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used under acidic or basic conditions.

Reduction Reactions: Hydrogen gas in the presence of a palladium catalyst or other reducing agents like sodium borohydride (NaBH4) can be employed.

Major Products Formed:

Substitution Reactions: Products vary depending on the nucleophile used, resulting in derivatives with different functional groups replacing the chloro group.

Oxidation and Reduction Reactions: Products include nitroso, nitro, or reduced pyridine derivatives.

Scientific Research Applications

5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine is a chemical compound with diverse applications across scientific research, including chemistry, biology, medicine, and industry. Its unique chemical properties, stemming from the chloro and difluoroethoxy groups on the pyridine ring, make it a valuable intermediate in synthesizing complex organic molecules and creating new materials with specific desired properties.

Chemistry

5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine serves as a building block in organic synthesis. It can undergo substitution reactions via the chloro group and oxidation/reduction reactions on the amine group and pyridine ring. Common reagents for these reactions include nucleophiles (amines, thiols, alkoxides), oxidizing agents (potassium permanganate, hydrogen peroxide), and reducing agents (hydrogen gas with a palladium catalyst, sodium borohydride). The resulting products vary based on the specific reaction and reagents used, yielding derivatives with different functional groups or modified pyridine structures.

Biology and Medicine

In biological research, this compound can help study the effects of chloro and difluoroethoxy groups on biological systems. It is also applicable in pharmaceutical development, particularly in designing drugs that target specific enzymes or receptors. The compound's mechanism of action in pharmaceutical research involves interacting with molecular targets, with the chloro and difluoroethoxy groups influencing its binding affinity and specificity, thereby affecting biological activity.

Industry

The compound's unique properties make it useful in developing agrochemicals, dyes, and other industrial products. It can be used to create new materials with specific desired properties.

Mechanism of Action

The mechanism of action of 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine depends on its specific application. In pharmaceutical research, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The chloro and difluoroethoxy groups can influence the compound’s binding affinity and specificity for these targets, affecting the overall biological activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Electronic Effects

5-Chloro-4-fluoropyridin-2-amine (CAS 1393574-54-3)

• Structure : Chloro (C5), fluorine (C4), amine (C2).
• Molecular weight : 146.55 g/mol.
• Key differences : The absence of the difluoroethoxy group reduces steric bulk and lipophilicity, but fluorine’s electron-withdrawing effect enhances reactivity at the pyridine ring. This compound is used in kinase inhibitor scaffolds .

6-(2,2-Difluoroethoxy)pyridin-3-amine

• Structure : Difluoroethoxy (C6), amine (C3).
• Molecular weight : 174.13 g/mol.

2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)pyridines

• Structure : Chloro and aryl substituents on pyridine rings.
• Molecular weight : Varies (e.g., ~350–400 g/mol for aryl-substituted derivatives).
• Key differences : Bulkier aryl groups increase steric hindrance, reducing solubility but improving target specificity in kinase inhibitors .

Physicochemical and Pharmacological Properties

Compound	Molecular Weight (g/mol)	Substituents	LogP*	Key Applications
5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine	~216.01	Cl (C5), OCH₂CF₂ (C4), NH₂ (C3)	~1.8–2.2	Potential kinase inhibitor
5-Chloro-4-fluoropyridin-2-amine	146.55	Cl (C5), F (C4), NH₂ (C2)	~0.9–1.2	Intermediate in anticancer agents
6-(2,2-Difluoroethoxy)pyridin-3-amine	174.13	OCH₂CF₂ (C6), NH₂ (C3)	~1.5–1.8	Fluorinated drug scaffolds
Aryl-substituted pyridines	350–400	Cl, aryl groups	~2.5–3.5	Kinase inhibitors (e.g., EGFR)

*LogP estimated using fragment-based methods.

Research Implications and Gaps

• Unresolved questions: Limited data on the target compound’s crystallography or biological activity. Structural refinement tools like SHELXL could aid in resolving its 3D conformation for target docking studies.

Biological Activity

5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its mechanisms of action, biological effects, and comparative analysis with similar compounds.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a chloro group and a difluoroethoxy moiety. This unique structure is believed to influence its interaction with biological targets, enhancing its activity against various diseases.

The biological activity of 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine is primarily attributed to its ability to interact with specific enzymes and receptors. The compound may act as an inhibitor or modulator of key signaling pathways involved in cellular processes.

Target Interactions

• Enzyme Inhibition : The compound has shown potential in inhibiting certain kinases, which are critical in cancer progression.
• Receptor Modulation : It may interact with G-protein coupled receptors (GPCRs), influencing downstream signaling pathways related to inflammation and metabolism.

Biological Effects

Research indicates that 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine exhibits several biological effects:

• Antitumor Activity : Preliminary studies suggest that the compound may inhibit tumor cell proliferation by targeting specific kinases involved in cell cycle regulation.
• Anti-inflammatory Properties : Its modulation of GPCRs may lead to reduced inflammatory responses, making it a candidate for treating inflammatory diseases.
• Microbial Interaction : Studies have indicated that the compound can affect microbial growth, particularly in the context of herbicide degradation, suggesting potential applications in environmental biotechnology.

Comparative Analysis

To better understand the uniqueness of 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine, it is useful to compare it with similar compounds:

Compound Name	Structure Features	Biological Activity
5-Bromo-2-(2,2-difluoroethoxy)pyridin-3-amine	Bromine substitution	Anticancer properties
5-Bromo-2-fluoropyridine	Fluorine substitution	Moderate kinase inhibition
5-Bromo-2-chloropyridine	Chlorine substitution	Limited biological activity

The difluoroethoxy group in 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine enhances its stability and reactivity compared to its analogs.

Case Studies

• Antitumor Efficacy : A study demonstrated that derivatives of pyridine compounds showed significant cytotoxicity against various cancer cell lines. The specific role of 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine in this context remains under investigation but suggests promising antitumor potential.
• Inflammation Modulation : Research involving GPCR interactions indicated that compounds similar to 5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine could effectively reduce cytokine release in vitro, supporting its use as an anti-inflammatory agent.

Q & A

Q. What are the recommended synthetic strategies for introducing the 2,2-difluoroethoxy group into the pyridine ring at the 4-position?

The 2,2-difluoroethoxy group can be introduced via nucleophilic aromatic substitution (SNAr) under controlled conditions. The chloro substituent at the 5-position activates the pyridine ring for substitution, while the amino group at the 3-position may require protection (e.g., with a tert-butoxycarbonyl (Boc) group) to prevent side reactions. Optimize reaction temperature (60–100°C) and use polar aprotic solvents (e.g., DMF or DMSO) with a base like K₂CO₃ to enhance reactivity .

Q. Which analytical techniques are critical for confirming the structure and purity of this compound?

• NMR Spectroscopy : ¹H/¹³C NMR to confirm regiochemistry and substituent integration. The difluoroethoxy group shows distinct splitting patterns (e.g., triplet of quartets for -OCH₂CF₂H).
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula accuracy.
• HPLC with UV/Vis detection : Assess purity (>98%) and detect trace impurities. Use a C18 column with a water/acetonitrile gradient .

Q. How should researchers handle solubility and stability challenges during experimental workflows?

Prepare stock solutions in anhydrous DMSO (10–50 mM) to enhance solubility. Avoid aqueous buffers unless pre-solubilized in DMSO. Store aliquots at -80°C (6-month stability) or -20°C (1-month stability). For kinetic stability studies, monitor degradation via LC-MS under stress conditions (e.g., pH 3–10, 40°C) .

Advanced Research Questions

Q. How can regioselectivity conflicts arise during functionalization of the pyridine core, and how are they resolved?

The amino group at the 3-position directs electrophilic substitution to the para position (C4), while the chloro substituent at C5 deactivates the ring. Conflicting regioselectivity may occur if competing directing groups (e.g., unprotected amino) are present. Use computational tools (e.g., DFT calculations) to predict reactive sites or employ protecting groups to temporarily neutralize directing effects .

Q. What computational methods are suitable for predicting the compound’s reactivity in biological or catalytic systems?

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to assess nucleophilic/electrophilic sites.
• Molecular Dynamics (MD) Simulations : Model interactions with protein targets (e.g., kinases) to predict binding affinities.
• ADMET Prediction : Use tools like SwissADME to estimate pharmacokinetic properties .

Q. How should contradictory bioactivity data across studies be systematically addressed?

• Assay Validation : Ensure consistent cell lines (e.g., HEK293 vs. HeLa) and assay conditions (e.g., ATP concentration in kinase assays).
• Compound Integrity : Verify purity via HPLC and stability under assay conditions.
• Meta-Analysis : Compare data across studies using standardized metrics (e.g., IC₅₀, Ki) and statistical tools (e.g., ANOVA) .

Q. What experimental approaches elucidate degradation pathways under physiological conditions?

• Forced Degradation Studies : Expose the compound to oxidative (H₂O₂), acidic (0.1M HCl), or basic (0.1M NaOH) conditions.
• LC-MS/MS Analysis : Identify degradation products (e.g., hydrolysis of the difluoroethoxy group to a hydroxyl derivative).
• Isotope Labeling : Use ¹⁸O-water to trace hydrolytic pathways .

Q. How can synthetic routes be optimized to address conflicting literature reports on yield and scalability?

• Design of Experiments (DOE) : Vary parameters (solvent, catalyst loading, temperature) to identify optimal conditions.
• Flow Chemistry : Improve scalability and reduce side reactions via continuous processing.
• Green Chemistry Metrics : Evaluate atom economy and E-factor to align with sustainability goals .